Cas no 1021263-94-4 (8-pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021263-94-4
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• CID: 6430636
• PubChem ID: 27620997
• Update Time: 2025-05-23

8-pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021263-94-4
• F5047-0295
• AKOS024493476

• Inchi： 1S/C20H27N3O4/c1-2-3-9-17(24)22-12-10-20(11-13-22)18(25)23(19(26)21-20)14-15-27-16-7-5-4-6-8-16/h4-8H,2-3,9-15H2,1H3,(H,21,26)
• InChI Key： WNRLUIPZICCXLQ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)CCCC)CC2)C(=O)N(CCOC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 373.20015635g/mol
• Monoisotopic Mass: 373.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79Ų

Additional information on 8-pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-Pentanoyl-3-(2-phenoxyethyl)-1,3,8-Triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

8-Pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known by its CAS registry number CAS No 1021263-94-4, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The molecule's structure includes a triazole ring fused with a decane system, making it a member of the triazaspiro family. Its chemical formula is C₁₉H₂₆N₃O₃, and it has a molecular weight of approximately 370.45 g/mol.

The compound's name reflects its structural features: the "8-pentanoyl" group indicates the presence of a pentanoyl substituent at position 8 of the spiro system. The "3-(2-phenoxyethyl)" group signifies an ethyl chain attached to position 3 of the triazole ring, with a phenoxy group at its terminal end. The "1,3,8-triazaspiro[4.5]decane" portion describes the spiro system itself: a decane ring (a ten-membered ring) with three nitrogen atoms at positions 1, 3, and 8. The "2,4-dione" suffix highlights the presence of two ketone groups at positions 2 and 4 of the triazole ring.

Recent studies have shown that this compound exhibits significant biological activity due to its unique structure and functional groups. Research has focused on its potential applications in drug discovery and development. For instance, investigations into its pharmacokinetic properties have revealed promising results in terms of bioavailability and metabolic stability. These findings suggest that it could serve as a lead compound for developing new therapeutic agents targeting various diseases.

The synthesis of 8-pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the spirocyclic core through cyclization reactions and subsequent functionalization to introduce the pentanoyl and phenoxyethyl groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on several enzymes associated with inflammatory diseases and cancer progression. For example, studies have shown that it can inhibit cyclooxygenase (COX) enzymes more effectively than traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting its potential as an anti-inflammatory agent with reduced side effects.

Additionally, research into its antioxidant properties has revealed that it can scavenge free radicals more efficiently than several established antioxidants. This makes it a promising candidate for applications in skincare products aimed at combating oxidative stress and premature aging.

The development of this compound has also been supported by computational studies using molecular docking and dynamics simulations. These studies have provided insights into how the compound interacts with target proteins at the molecular level. For instance, simulations have shown that the phenoxyethyl group plays a critical role in stabilizing interactions within the binding pocket of COX enzymes.

In conclusion, CAS No 1021263-94-4, or 8-pentanoyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, represents an exciting advancement in organic chemistry with diverse potential applications in pharmaceuticals and beyond. Its unique structure and promising biological profile make it an attractive target for further research and development efforts.